![molecular formula C21H32ClN3O2S B2754709 N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride CAS No. 1215741-55-1](/img/structure/B2754709.png)
N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride
Description
N-(2-(diethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C21H32ClN3O2S and its molecular weight is 426.02. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Environmental Applications
Parabens, a related chemical family, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These compounds, mainly used as preservatives in foodstuffs, cosmetics, and pharmaceutical drugs, have been found to act as weak endocrine disrupter chemicals. Despite treatments that eliminate them well from wastewater, parabens persist at low concentration levels in effluents and are ubiquitous in surface water and sediments due to the continuous introduction into the environment. Their biodegradability and the formation of chlorinated by-products raise concerns about their toxicity and necessitate further studies to improve our understanding of their health effects (Haman et al., 2015).
Pharmacological Properties and Clinical Use
The pharmacological properties and clinical uses of compounds within the same chemical space, such as Metoclopramide, have been well-documented. Metoclopramide is used in various gastrointestinal disorders, showcasing the medical relevance of studying compounds with similar structures or functionalities (Pinder et al., 2012).
Toxicological Effects on Marine Biota
The toxicological effects of certain chemical compounds, like Ethylhexyl methoxycinnamate and Butyl methoxydibenzoylmethane, on marine biota highlight the environmental impact of chemical pollutants. These compounds, used in sunscreens, enter aquatic ecosystems and pose risks to marine organisms, emphasizing the need for safer chemical alternatives and formulations (da Silva et al., 2021).
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)cyclohexanecarboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O2S.ClH/c1-4-23(5-2)13-14-24(20(25)16-9-7-6-8-10-16)21-22-18-15-17(26-3)11-12-19(18)27-21;/h11-12,15-16H,4-10,13-14H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZTUQLQYJUFZFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3CCCCC3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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